Cas no 2385927-39-7 (6-Amino-2-bromo-3-fluorobenzonitrile)

• Product Name: 6-Amino-2-bromo-3-fluorobenzonitrile
• CAS No: 2385927-39-7
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 6801542
• PubChem ID: 166638346
• Update Time: 2024-11-08

6-Amino-2-bromo-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2385927-39-7
• 6-AMINO-2-BROMO-3-FLUOROBENZONITRILE
• F85652
• 6-Amino-2-bromo-3-fluorobenzonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-4(3-10)6(11)2-1-5(7)9/h1-2H,11H2
• InChI Key： YGRGIFAPUXTXRO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C#N)N)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų